Cas no 1188157-40-5 (4-Methyl-2-(trifluoromethyl)benzo[d]thiazole)

• Product Name: 4-Methyl-2-(trifluoromethyl)benzo[d]thiazole
• CAS No: 1188157-40-5
• MF: C₉H₆F₃NS
• MW: 217.210851192474
• CID: 4820587
• Update Time: 2025-07-18

4-Methyl-2-(trifluoromethyl)benzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(trifluoromethyl)benzo[d]thiazole
• Benzothiazole, 4-methyl-2-(trifluoromethyl)-

• Inchi： 1S/C9H6F3NS/c1-5-3-2-4-6-7(5)13-8(14-6)9(10,11)12/h2-4H,1H3
• InChI Key： DJECJUDTHYIZIS-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=NC2C(C)=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• XLogP3: 3.7
• Topological Polar Surface Area: 41.1

Additional information on 4-Methyl-2-(trifluoromethyl)benzo[d]thiazole

Introduction to 4-Methyl-2-(trifluoromethyl)benzo[d]thiazole (CAS No. 1188157-40-5)

4-Methyl-2-(trifluoromethyl)benzo[d]thiazole, identified by its Chemical Abstracts Service (CAS) number 1188157-40-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzo[d]thiazole class, a scaffold known for its broad biological activity and utility in drug development. The presence of both a methyl group and a trifluoromethyl group on the benzothiazole core enhances its pharmacological properties, making it a promising candidate for various therapeutic applications.

The structural features of 4-Methyl-2-(trifluoromethyl)benzo[d]thiazole contribute to its unique chemical and biological profile. The benzo[d]thiazole ring system is a fused structure consisting of a benzene ring and a thiazole ring, which is characterized by the presence of sulfur and nitrogen atoms. This arrangement allows for strong interactions with biological targets, including enzymes and receptors, which are critical for modulating cellular processes.

The trifluoromethyl group (-CF₃) is a key substituent that influences the compound's metabolic stability, lipophilicity, and binding affinity. Trifluoromethylation is a common strategy in medicinal chemistry to enhance the pharmacokinetic properties of small molecules. In 4-Methyl-2-(trifluoromethyl)benzo[d]thiazole, this group likely contributes to improved solubility and reduced susceptibility to metabolic degradation, thereby increasing its bioavailability.

The methyl group (-CH₃) at the 4-position of the benzothiazole ring further modulates the electronic properties of the molecule. Methyl groups are often used to fine-tune the hydrophobicity and steric hindrance of compounds, which can be crucial for achieving optimal binding to biological targets. The combination of these two substituents in 4-Methyl-2-(trifluoromethyl)benzo[d]thiazole suggests a balanced profile that could be advantageous for drug design.

Recent research has highlighted the potential of benzo[d]thiazole derivatives as scaffolds for developing novel therapeutic agents. Studies have demonstrated that these compounds exhibit diverse biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral effects. The structural motif of 4-Methyl-2-(trifluoromethyl)benzo[d]thiazole aligns with this trend, making it a subject of interest for further investigation.

In particular, the trifluoromethyl group has been shown to enhance binding interactions with protein targets by increasing lipophilicity and reducing polar surface area. This modification can lead to improved pharmacological activity and selectivity. The presence of both a methyl and trifluoromethyl group in 4-Methyl-2-(trifluoromethyl)benzo[d]thiazole may synergistically enhance its binding affinity to potential drug targets.

One area where benzo[d]thiazole derivatives have shown promise is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. Several kinase inhibitors based on benzo[d]thiazole scaffolds have entered clinical trials, demonstrating their therapeutic potential. The structural features of 4-Methyl-2-(trifluoromethyl)benzo[d]thiazole make it a candidate for designing kinase inhibitors with improved potency and selectivity.

Another interesting application of 4-Methyl-2-(trifluoromethyl)benzo[d]thiazole is in the field of antimicrobial agents. Antibiotic resistance is a growing global health concern, necessitating the development of novel antibiotics with unique mechanisms of action. Benzo[d]thiazole derivatives have been reported to exhibit activity against various bacterial strains, including multidrug-resistant pathogens. The structural characteristics of this compound may contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

The synthesis of 4-Methyl-2-(trifluoromethyl)benzo[d]thiazole involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group modifications such as halogenation and trifluoromethylation. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to obtain sufficient quantities for preclinical studies.

In conclusion, 4-Methyl-2-(trifluoromethyl)benzo[d]thiazole (CAS No. 1188157-40-5) is a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of substituents enhances its pharmacological properties, making it a valuable scaffold for developing novel therapeutic agents. Further studies are warranted to explore its biological activities and translate these findings into clinical applications.